15-Amino-9-hydroxy-4-methyl-8-oxa-14,16,18-triazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2(7),3,5,11,15,17-heptaen-13-one

• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 15-amino-9-hydroxy-4-methyl-8-oxa-14,16,18-triazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2(7),3,5,11,15,17-heptaen-13-one
• InChI: InChI=1S/C15H12N4O3/c1-6-2-3-10-7(4-6)11-8(14(21)22-10)5-9-12(17-11)18-15(16)19-13(9)20/h2-5,14,21H,1H3,(H3,16,17,18,19,20)
• InChI Key: GYEHNGHEELWOBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(C3=C2N=C4C(=C3)C(=O)NC(=N4)N)O

Description

15-Amino-9-hydroxy-4-methyl-8-oxa-14,16,18-triazatetracyclo[8.8.0.0²,⁷.0¹²,¹⁷]octadeca-1(10),2(7),3,5,11,15,17-heptaen-13-one is a complex polycyclic compound characterized by a fused tetracyclic framework incorporating oxygen (8-oxa) and nitrogen (14,16,18-triaza) heteroatoms. Key functional groups include a 15-amino substituent, 9-hydroxy group, 4-methyl moiety, and a 13-ketone. However, direct experimental data on its synthesis or bioactivity are absent in the provided evidence, necessitating comparative analysis with structurally analogous compounds.

Comparison with Similar Compounds

Structural Features

The target compound’s tetracyclic core, heteroatom distribution, and substituents align with several analogs, though variations in these features significantly influence physicochemical properties:

Compound (Reference)	Heteroatoms	Substituents	Notable Features
Target Compound	1 O, 3 N	15-Amino, 9-Hydroxy, 4-Methyl, 13-Ketone	High nitrogen density; polar substituents enhance solubility
(1S,12R,16S)-15-Methyl-8-phenyl...	1 O, 3 N	15-Methyl, 8-Phenyl, 9-Ketone	Aromatic phenyl group may increase lipophilicity
4,9,12,15-Tetraoxa...	4 O, 6 N	None	High oxygen content improves crystallinity
10,15-Dihydroxy-14-methoxy...	1 O, 1 N	10,15-Dihydroxy, 14-Methoxy, 11-Ketone	Methoxy and hydroxy groups suggest antioxidant potential
9-Ethyl-9-methyl...	3 N	9-Ethyl, 9-Methyl	Branched alkyl groups enhance metabolic stability
8,13-bis(4-fluorophenyl)-15-thia...	1 S, 3 N	4-Fluorophenyl groups, 11-Ketone	Sulfur and fluorine improve membrane permeability

Key Observations :

• Nitrogen-rich analogs (e.g., target compound, ) often exhibit enhanced hydrogen-bonding capacity, influencing receptor binding.
• Oxygen/sulfur inclusion (e.g., ) modulates electronic properties and stability.
• Polar substituents (amino, hydroxy) increase aqueous solubility, while alkyl/aryl groups enhance lipophilicity .

Key Observations :

• Transition-metal catalysis (e.g., Pd in ) enables precise stereocontrol for complex ring systems.
• Organometallic methods (e.g., ) are favored for constructing oxygen-containing rings.